4-Cyclopropoxy-6-iodonicotinic acid

• Molecular Formula: C9H8INO3
• Molecular Weight: 305.07 g/mol
• IUPAC Name: 4-cyclopropyloxy-6-iodopyridine-3-carboxylic acid
• InChI: InChI=1S/C9H8INO3/c10-8-3-7(14-5-1-2-5)6(4-11-8)9(12)13/h3-5H,1-2H2,(H,12,13)
• InChI Key: KQYLMCQJVTWTQY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2C(=O)O)I

Description

4-Cyclopropoxy-6-iodonicotinic acid is a nicotinic acid derivative characterized by a pyridine ring substituted with a cyclopropoxy group at the 4-position and an iodine atom at the 6-position. This compound is of interest in medicinal chemistry and materials science, particularly for its structural versatility in synthesizing complex molecules .

Preparation Methods

One common method for its preparation is through the Suzuki–Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds . This reaction involves the coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst. The reaction conditions are generally mild and tolerant of various functional groups, making it a versatile method for synthesizing complex organic molecules.

Chemical Reactions Analysis

4-Cyclopropoxy-6-iodonicotinic acid can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions. Common reagents for these reactions include nucleophiles such as amines, thiols, and alkoxides.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under appropriate conditions. For example, the carboxylic acid group can be reduced to an alcohol using reducing agents like lithium aluminum hydride (LiAlH4).

Coupling Reactions: The compound can participate in coupling reactions, such as the Suzuki–Miyaura coupling, to form more complex molecules.

Scientific Research Applications

4-Cyclopropoxy-6-iodonicotinic acid has several applications in scientific research, particularly in the fields of chemistry, biology, and medicine:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules

Biology: The compound can be used in the study of biological pathways and mechanisms. Its derivatives may serve as probes or inhibitors in biochemical assays.

Medicine: Potential applications in medicinal chemistry include the development of new drugs or therapeutic agents. Its structure may be modified to enhance its biological activity or selectivity towards specific targets.

Industry: The compound can be used in the production of specialty chemicals and materials, particularly in the development of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-6-iodonicotinic acid depends on its specific application and the molecular targets involved. In general, the compound may interact with various biological molecules, such as enzymes, receptors, or nucleic acids, to exert its effects. The cyclopropoxy group and the iodine atom can influence the compound’s binding affinity and specificity towards its targets. The exact pathways and molecular interactions would depend on the specific context in which the compound is used .

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

4-Cyclopropoxy-6-methoxynicotinic Acid

• Structural Differences : Replaces the iodine atom at the 6-position with a methoxy (-OCH₃) group.
• Electronic Effects : Methoxy is electron-donating via resonance, contrasting with iodine’s electron-withdrawing inductive effect. This alters the pyridine ring’s electron density, impacting reactivity in nucleophilic/electrophilic substitutions.
• Applications : Methoxy derivatives are often used as intermediates in agrochemicals, whereas iodinated analogs are preferred in Suzuki-Miyaura couplings for drug discovery .

2-Chloro-6-methylpyrimidine-4-carboxylic Acid (CAS 89581-58-8)

• Core Heterocycle : Pyrimidine (six-membered ring with two nitrogen atoms) vs. pyridine (one nitrogen).
• Substituents : Chloro (electron-withdrawing) and methyl (electron-donating) groups at positions 2 and 4.
• Reactivity : Pyrimidine’s dual nitrogen atoms increase ring electron deficiency, making it more reactive toward nucleophiles compared to nicotinic acid derivatives. The chloro group also offers a handle for further functionalization, similar to iodine in the target compound .

6-((Cyclopropylmethyl)amino)pyrimidine-4-carboxylic Acid (CAS 1439902-90-5)

• Substituent Comparison: Features a cyclopropylmethylamino group (-NH-CH₂-cyclopropyl) at the 6-position instead of iodine.
• Electronic and Steric Effects: The amino group is strongly electron-donating, while the cyclopropylmethyl chain adds steric bulk. This contrasts with the iodine atom’s electron-withdrawing nature and moderate steric demand.
• Applications: Such amino-substituted pyrimidines are common in kinase inhibitor scaffolds, whereas iodonicotinic acids are leveraged in radiopharmaceuticals due to iodine’s isotopic properties .

Comparative Data Table

Compound Name	Core Heterocycle	4-Position Substituent	6-Position Substituent	Key Properties/Applications
4-Cyclopropoxy-6-iodonicotinic acid	Pyridine	Cyclopropoxy	Iodo	Cross-coupling reactions, drug design
4-Cyclopropoxy-6-methoxynicotinic acid	Pyridine	Cyclopropoxy	Methoxy	Agrochemical intermediates
2-Chloro-6-methylpyrimidine-4-carboxylic acid	Pyrimidine	-	Chloro, Methyl	Nucleophilic substitution reactions
6-((Cyclopropylmethyl)amino)pyrimidine-4-carboxylic acid	Pyrimidine	-	Cyclopropylmethylamino	Kinase inhibitors, medicinal chemistry

Research Findings and Implications

• Reactivity: The iodine atom in 4-cyclopropoxy-6-iodonicotinic acid enables efficient cross-coupling (e.g., with boronic acids), a feature less feasible in methoxy or amino analogs .
• Solubility : Cyclopropoxy groups enhance lipid solubility compared to pyrimidine-based carboxylic acids, influencing bioavailability in drug candidates.
• Toxicity: Iodinated compounds may pose unique handling challenges (e.g., light sensitivity) compared to chloro or methoxy derivatives, as noted in safety data sheets for related halogenated compounds .